Cas no 51521-99-4 (2,4-Dichloro-5-(methylsulfanyl)benzoic acid)
51521-99-4 structure
Product Name:2,4-Dichloro-5-(methylsulfanyl)benzoic acid
CAS No:51521-99-4
MF:C8H6Cl2O2S
MW:237.103039264679
CID:2104749
PubChem ID:71755969
Update Time:2023-08-03
2,4-Dichloro-5-(methylsulfanyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dichloro-5-(methylthio)Benzoic acid
- 2,4-dichloro-5-(methylsulfanyl)benzoic acid
- NE29395
- Z1416282600
- 2,4-Dichloro-5-(methylsulfanyl)benzoic acid
-
- Inchi： 1S/C8H6Cl2O2S/c1-13-7-2-4(8(11)12)5(9)3-6(7)10/h2-3H,1H3,(H,11,12)
- InChI Key： OLEVMMVZQSLUHP-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C=C1C(=O)O)SC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Topological Polar Surface Area: 62.6
2,4-Dichloro-5-(methylsulfanyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D483695-5mg |
2,4-Dichloro-5-(methylsulfanyl)benzoic acid |
51521-99-4 | 5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D483695-10mg |
2,4-Dichloro-5-(methylsulfanyl)benzoic acid |
51521-99-4 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D483695-50mg |
2,4-Dichloro-5-(methylsulfanyl)benzoic acid |
51521-99-4 | 50mg |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-106299-0.05g |
2,4-dichloro-5-(methylsulfanyl)benzoic acid |
51521-99-4 | 95.0% | 0.05g |
$125.0 | 2025-02-21 | |
| Enamine | EN300-106299-0.1g |
2,4-dichloro-5-(methylsulfanyl)benzoic acid |
51521-99-4 | 95.0% | 0.1g |
$186.0 | 2025-02-21 | |
| Enamine | EN300-106299-0.25g |
2,4-dichloro-5-(methylsulfanyl)benzoic acid |
51521-99-4 | 95.0% | 0.25g |
$265.0 | 2025-02-21 | |
| Enamine | EN300-106299-0.5g |
2,4-dichloro-5-(methylsulfanyl)benzoic acid |
51521-99-4 | 95.0% | 0.5g |
$417.0 | 2025-02-21 | |
| Enamine | EN300-106299-1.0g |
2,4-dichloro-5-(methylsulfanyl)benzoic acid |
51521-99-4 | 95.0% | 1.0g |
$534.0 | 2025-02-21 | |
| Enamine | EN300-106299-2.5g |
2,4-dichloro-5-(methylsulfanyl)benzoic acid |
51521-99-4 | 95.0% | 2.5g |
$1049.0 | 2025-02-21 | |
| Enamine | EN300-106299-5.0g |
2,4-dichloro-5-(methylsulfanyl)benzoic acid |
51521-99-4 | 95.0% | 5.0g |
$1553.0 | 2025-02-21 |
2,4-Dichloro-5-(methylsulfanyl)benzoic acid Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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